2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Product Name, component content, use to
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019149852-25g |
5-Hydroxyisophthalonitrile |
79370-78-8 | 97% | 25g |
$271.36 | 2023-09-01 | |
| Chemenu | CM255077-10g |
5-Hydroxyisophthalonitrile |
79370-78-8 | 95+% | 10g |
$131 | 2021-06-16 | |
| Chemenu | CM255077-25g |
5-Hydroxyisophthalonitrile |
79370-78-8 | 95+% | 25g |
$239 | 2021-06-16 | |
| abcr | AB437349-1 g |
5-Hydroxyisophthalonitrile, 95%; . |
79370-78-8 | 95% | 1g |
€82.80 | 2023-07-18 | |
| abcr | AB437349-5 g |
5-Hydroxyisophthalonitrile, 95%; . |
79370-78-8 | 95% | 5g |
€161.00 | 2023-07-18 | |
| Chemenu | CM255077-10g |
5-Hydroxyisophthalonitrile |
79370-78-8 | 95+% | 10g |
$131 | 2022-06-10 | |
| Chemenu | CM255077-25g |
5-Hydroxyisophthalonitrile |
79370-78-8 | 95+% | 25g |
$239 | 2022-06-10 | |
| Apollo Scientific | OR350188-1g |
5-Hydroxyisophthalonitrile |
79370-78-8 | 97% | 1g |
£35.00 | 2023-09-01 | |
| TRC | H953718-100mg |
5-Hydroxyisophthalonitrile |
79370-78-8 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | H953718-250mg |
5-Hydroxyisophthalonitrile |
79370-78-8 | 250mg |
$75.00 | 2023-05-18 |
Audited Supplier
5-Hydroxyisophthalonitrile (CAS No. 79370-78-8) is a specialized organic compound gaining attention in advanced material science and pharmaceutical research. This high-purity nitrile derivative exhibits unique chemical properties, making it a valuable intermediate for synthesizing functional polymers, pharmaceutical precursors, and agrochemical formulations. Its molecular structure combines a hydroxyl group with two nitrile functionalities, enabling diverse reactivity patterns that align with modern green chemistry principles.
Recent studies highlight the compound's role in developing high-performance polymers, particularly for heat-resistant materials and electronic encapsulation. The 5-hydroxyisophthalonitrile structure contributes to thermal stability in polyimides and polybenzoxazoles, addressing industry demands for lightweight, durable components in electric vehicles and 5G infrastructure. Analytical techniques like HPLC purity testing and FTIR spectroscopy confirm its consistent quality, with commercial grades typically exceeding 98% purity.
In pharmaceutical applications, 79370-78-8 serves as a key building block for heterocyclic drug development. Researchers are exploring its potential in creating selective kinase inhibitors and antimicrobial agents, with several patent applications filed in 2023-2024. The compound's balanced lipophilicity-hydrophilicity profile (LogP ~1.2) makes it particularly useful for optimizing drug bioavailability, a critical factor in next-generation therapeutics.
Synthetic routes to 5-hydroxyisophthalonitrile typically involve catalytic cyanation of substituted phenols or controlled oxidation of methylarenes. Modern flow chemistry approaches have improved yield (up to 82%) while reducing solvent waste, responding to the chemical industry's sustainability initiatives. Manufacturers now emphasize atom-efficient processes and recyclable catalysts in production, aligning with EPA Green Chemistry metrics.
The global market for specialty nitriles like 79370-78-8 is projected to grow at 6.8% CAGR through 2030, driven by demand from Asia-Pacific electronics manufacturers and North American pharmaceutical companies. Supply chain analysts note increasing preference for just-in-time delivery of high-purity batches, with stringent ICH stability guidelines ensuring product integrity during transportation. Current research focuses on developing bio-based alternatives to traditional synthesis methods, though technical challenges remain in achieving commercial-scale viability.
Environmental and safety profiles of 5-hydroxyisophthalonitrile have been extensively studied, showing favorable biodegradation potential (OECD 301B >60% in 28 days) and low bioaccumulation risk (BCF <100). These characteristics support its inclusion in eco-friendly material formulations, particularly for water treatment membranes and sustainable coatings. Regulatory compliance with REACH and TSCA standards has been confirmed, facilitating global trade.
Emerging applications in organic electronics leverage the compound's electron-withdrawing properties for developing n-type semiconductors. Research published in Advanced Materials (2023) demonstrated its utility in perovskite solar cell additives, achieving 18.7% power conversion efficiency. The nitrile-hydroxyl synergy enables precise tuning of energy band structures, making it valuable for optoelectronic device optimization.
Quality control protocols for CAS 79370-78-8 emphasize residual solvent monitoring (GC-MS) and metal impurity analysis (ICP-OES), especially for electronic-grade materials. Leading suppliers now provide lot-specific analytical certificates with detailed HPLC chromatograms and NMR spectra, meeting the stringent requirements of pharmaceutical GMP and semiconductor industry standards.
Future developments may explore enzymatic synthesis routes using engineered nitrilases, potentially reducing energy consumption by 40% compared to conventional methods. The compound's versatility continues to inspire innovation across multiple sectors, from advanced battery materials to bioconjugation chemistry, ensuring its ongoing relevance in cutting-edge industrial applications.
